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Welcome to our dedicated resource for researchers and scientists working with high-
performance 1,5-Naphthalene diisocyanate (NDI) based polyurethane elastomers. NDI-based
systems are renowned for their exceptional dynamic performance and resilience, making them
a material of choice for demanding applications.[1][2] However, their high reactivity and specific
processing requirements can present challenges, with bubble formation being a primary
obstacle to achieving high-quality, void-free castings.

This guide provides a structured, in-depth approach to understanding, troubleshooting, and
ultimately preventing bubble formation in your experiments. We will move from foundational
knowledge to specific, actionable protocols, grounded in the chemistry of polyurethanes.

Frequently Asked Questions (FAQs): Understanding
the Root Causes

Q1: What are the fundamental sources of bubbles in my
NDI-based castings?
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Al: Bubble formation in polyurethane systems stems from two primary phenomena: the
introduction of gases that become physically trapped, and chemical reactions that generate gas
as a byproduct.[3][4]

o Chemical Bubbles (CO2z Generation): This is the most common and critical issue. Isocyanate
groups (-NCO), including those on the NDI molecule, are highly reactive with water (H20).
This reaction produces an unstable carbamic acid, which decomposes into an amine and
carbon dioxide (CO2) gas.[5][6][7] This newly formed gas gets trapped within the rapidly
curing polymer matrix, creating bubbles or even foam in severe cases.[5][7] Moisture can be
introduced from improperly dried raw materials (polyols, pigments, fillers), atmospheric
humidity, or contaminated equipment.[8][9][10][11]

e Physical Bubbles (Trapped Air): This occurs when ambient air is mechanically entrapped in
the liquid components. Aggressive mixing, such as high-speed stirring that creates a vortex,
is a major contributor.[3][12] Improper pouring techniques can also trap air within the mold.
[13][14]

Q2: Why does my casting have tiny pinholes on the
surface?

A2: Surface pinholes are often a result of microscopic bubbles. This can be caused by
outgassing from a porous or improperly sealed mold material (e.g., some 3D-printed plastics or
unsealed wood). As the exothermic polyurethane reaction heats the mold, trapped air within the
mold's pores expands and escapes into the casting at the interface. Another cause can be the
use of an excessive amount of mold release agent, where volatile components can vaporize
during the cure.[9]

Q3: My NDI system cures very quickly, trapping bubbles
before they can rise. What can | do?

A3: The high reactivity of NDI contributes to a short pot life, which can be a significant
challenge. To extend the working time and allow for bubble release, precise temperature
control is key. Lowering the temperature of the prepolymer and curative will slow the reaction
rate. However, this also increases viscosity, which can hinder bubble escape. Therefore, a
careful balance must be found. Warming the material can lower its viscosity, allowing bubbles
to rise more easily, but this will further shorten your working time.[3][14][15]
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Troubleshooting Guide: A Systematic Protocol for
Bubble-Free Castings

Follow this systematic approach to eliminate sources of gas entrapment and generation.

Step 1: Rigorous Raw Material Preparation

The most critical preventative step is ensuring all components are free from moisture and

dissolved air before they are mixed.

Protocol 1: Vacuum Degassing of Polyols and Liquid Additives

» Objective: To remove absorbed moisture and dissolved air from polyols, plasticizers, and

colorants.

o Causality: Heating reduces the material's viscosity, while the vacuum lowers the boiling point

of water and decreases the solubility of air, facilitating their removal from the liquid.[3][14]

o Methodology:

o

Preheat the polyol/additive to the temperature specified in its technical data sheet
(typically 80-100°C).

Place the heated material in a vacuum chamber on a level surface. The container should
be large enough to accommodate a 2 to 6-fold expansion in volume during degassing.[16]

Begin to apply vacuum. A minimum of 29 inches of Mercury (Hg) is recommended for
effective degassing.[4]

Observe the material closely. It will begin to foam and expand as air and moisture are
removed.

Hold the material under full vacuum until the foaming subsides and the liquid surface is
calm. This indicates the bulk of the gas has been removed.

Gently release the vacuum. Using dry nitrogen gas to break the vacuum is a best practice
to prevent reintroducing moist air.[5]
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Table 1: General Degassing Parameters for Polyurethane Components

Recommended o . ]
Component Minimum Vacuum Typical Duration
Temperature
Polyester/Polyether ) )
80-110°C 29 inHg 30 - 120 minutes
Polyols
Plasticizers (e.qg., ) .
60 - 80 °C 29 inHg 20 - 60 minutes
Phthalates)
Liquid Pigment ) )
50-60°C 29 inHg 30 - 90 minutes

Dispersions

Note: Always consult the specific technical data sheet for your materials, as parameters can
vary.

Step 2: Optimized Mixing and Degassing
The goal is to achieve a homogenous mixture with minimal air introduction.
Protocol 2: Low-Shear Mixing and Post-Mix Degassing

e Objective: To thoroughly combine the NDI prepolymer and curative(s) while minimizing the
mechanical introduction of air, and to remove any air that is incorporated.

» Causality: Vigorous mixing creates a vortex that draws air from the surface into the liquid.[12]
A post-mix vacuum step removes this entrapped air before the material's viscosity increases
significantly.[17][18]

o Methodology:
o Ensure all components are at their recommended processing temperatures.

o Use a clean, non-porous mixing container (e.g., plastic or metal) and a paddle or blade
designed for low air entrapment. Avoid porous wooden stir sticks.[3][9]

o Combine the components and begin mixing at a low speed, ensuring the mixing blade
remains submerged.
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o Periodically scrape the sides and bottom of the container to ensure all material is
incorporated.

o Once homogenous, immediately place the mixed material into the vacuum chamber.

o Apply full vacuum. The mixture will rise and then collapse as the air is removed. This
should be a brief process (1-5 minutes), as the pot life of NDI systems is short.

o Release the vacuum and proceed immediately to pouring.

Step 3: Mold Preparation and Pouring Technique

The final transfer of material into the mold is the last opportunity to prevent bubble-related
defects.

Diagram 1: Process Flow for Void-Free Casting
Caption: A systematic workflow to minimize bubble formation in NDI castings.
Protocol 3: Strategic Pouring and Curing

o Objective: To fill the mold without trapping air and to ensure the curing conditions are
optimal.

o Causality: Pouring slowly into a single point allows the liquid to fill the mold from the bottom
up, pushing air out ahead of the flow front. Preheating the mold lowers the resin's viscosity
upon contact, giving any residual micro-bubbles a final chance to escape.[19]

o Methodology:

o Ensure the mold is clean, dry, and has been treated with a suitable mold release agent.

o

Preheat the mold to the temperature recommended by the material supplier.

[¢]

Tilt the mold slightly if possible.

[¢]

Pour the degassed polyurethane mixture in a thin, steady stream into the lowest point of
the mold. Do not pour directly onto intricate features.[14][15]
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o Allow the material to flow across the mold and fill the cavity naturally.

o Place the filled mold in an oven set to the specified curing temperature for the required
duration. Adhere strictly to the recommended cure schedule to ensure optimal physical

properties.[10]

Advanced Concepts & Visual Summary

Understanding the interplay of factors is crucial for effective troubleshooting.

Diagram 2: Interacting Factors in Bubble Formation
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Caption: Causal relationships between sources of gas and mitigation strategies.

© 2026 BenchChem. All rights reserved.

6/11

Tech Support


https://www.epicresins.com/Blog/PreventingFieldFailuresBestPractices
https://www.benchchem.com/product/b1218181/docs?utm_src=pdf-body-img#technical-support-center-void-free-casting-with-1-5-ndi-based-polyurethanes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218181?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

References
o Vertex Al Search. (2025). How to remove bubbles from PU Casting Resin?

e Crosslink Technology Inc. (n.d.). Polyurethane specific problems. Retrieved from [Link]

o Stoner Molding Solutions. (2021, October 4). How the Right Techniques and Mold Release
Prevents Bubbles in Your Cast. Retrieved from [Link]

e This Old House. (2017, July/August). How to Remove Bubbles from Polyurethane. Retrieved
from [Link]

e Quora. (2021, March 17). How do you keep air bubbles out of polyurethane? Retrieved from
[Link]

o Volatile Free, Inc. (VFI). (n.d.). Why Are There Bubbles in My Urethane Rubber? Retrieved
from [Link]

e Crosslink Technology Inc. (2017, February 16). How to produce bubble free epoxy and
polyurethane products [Video]. YouTube. Retrieved from [Link]

e ROSS Mixers. (n.d.). Reduce foaming and air entrapment during mixing. Retrieved from
[Link]

e Quora. (2023, February 8). How can we prevent air bubbles while applying polyurethane
(PU) coatings on sheet metal parts? Retrieved from [Link]

o ResearchGate. (2018, May 2). What additive could | use to supress the high amount of gas
bubbles in my polyurethane system? Retrieved from [Link]

e Chase Corporation. (2024, March 13). How to Avoid Bubbles in Moisture Cure Urethane
Floor Coatings. Retrieved from [Link]

o Gallagher Corporation. (n.d.). The Beginner's Guide To Polyurethane. Retrieved from [Link]

» Home Improvement Stack Exchange. (2021, July 15). Avoid bubbling when applying
polyurethane. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.crosslinktech.com/trouble-shooting-guide/polyurethane-specific-problems/
https://www.stonermolding.com/blog/how-the-right-techniques-and-mold-release-prevents-bubbles-in-your-cast
https://www.thisoldhouse.com/woodworking/21018240/how-to-remove-bubbles-from-polyurethane
https://www.quora.com/How-do-you-keep-air-bubbles-out-of-polyurethane
https://vfi-solutions.com/why-are-there-bubbles-in-my-urethane-rubber/
https://www.youtube.com/watch?v=s-v8tqTvQcI
https://www.mixers.com/en/solutions/reduce-foaming-and-air-entrapment-during-mixing
https://www.quora.com/How-can-we-prevent-air-bubbles-while-applying-polyurethane-PU-coatings-on-sheet-metal-parts
https://www.researchgate.net/post/What_additive_could_I_use_to_supress_the_high_amount_of_gas_bubbles_in_my_polyurethane_system
https://chasecorp.com/blog/how-to-avoid-bubbles-in-moisture-cure-urethane-floor-coatings/
https://gallaghercorp.com/polyurethane-guide/
https://diy.stackexchange.com/questions/22830/avoid-bubbling-when-applying-polyurethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218181?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Paul's DIY Solutions. (2014, October 13). Bubble-Free Polyurethane Application Technique
[Video]. YouTube. Retrieved from [Link]

Edwards Vacuum. (n.d.). Degassing Technical. Retrieved from [Link]

Crosslink Technology Inc. (n.d.). Degassing Epoxy and Urethane Compounds. Retrieved
from [Link]

Wilson, B. A., et al. (2007). The effect of moisture absorption on the physical properties of
polyurethane shape memory polymer foams. Journal of Applied Polymer Science, 106(6),
3866-3873. Retrieved from [Link]

Smooth-On, Inc. (n.d.). How To Vacuum Degas Urethane Resin - Smooth Cast™ 326.
Retrieved from [Link]

Chem-Trend. (2025). Curing Time for Polyurethane: Drying vs Full Cure Explained.
Retrieved from [Link]

Easy Composites. (n.d.). How to Degas Silicone Rubber & Casting Resins - Video Guide.
Retrieved from [Link]

ResinLab. (2021, March 16). Moisture Contamination of Polyurethanes. Retrieved from [Link]

Super Silicones. (2024, February 20). How Can | Prevent The Formation Of Bubbles In My
Castings? Retrieved from [Link]

Google Patents. (n.d.). Process for the preparation of thermoplastic polyurethanes based on
1,5-naphthalene-diisocyanate.

National Institutes of Health. (2022, April 26). Role of Air Bubble Inclusion on Polyurethane
Reaction Kinetics. PMC. Retrieved from [Link]

APV Engineered Coatings. (2025). Preventing Field Failures: Best Practices for Epoxy and
Polyurethane Applications. Retrieved from [Link]

EXACT Dispensing Systems. (2019, May 28). Moisture Contamination with Polyurethanes.
Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.youtube.com/watch?v=nxwMmjg4kIY
https://www.edwardsvacuum.com/en/our-innovations/technical-articles/degassing-technical
https://www.crosslinktech.com/epoxy-and-urethane-technical-guides/degassing-epoxy-and-urethane-compounds/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2862955/
https://www.smooth-on.com/tutorials/how-to-vacuum-degas-urethane-resin-smooth-cast-326/
https://chemtrend.com/curing-time-for-polyurethane-drying-vs-full-cure-explained/
https://www.easycomposites.co.uk/learning/how-to-degas-silicone-rubber-and-casting-resins
https://www.resinlab.com/docs/default-source/white-papers/moisture-contamination-of-polyurethanes.pdf
https://www.supersilicones.com/how-can-i-prevent-the-formation-of-bubbles-in-my-castings/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9017688/
https://apvcoatings.com/blog/preventing-field-failures-best-practices-for-epoxy-and-polyurethane-applications
https://www.exactdispensing.com/moisture-contamination-with-polyurethanes/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218181?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

ResearchGate. (n.d.). General synthesis and curing processes of moisture-curable
urethane... Retrieved from [Link]

PURIN. (n.d.). UV Curable PUD. Retrieved from [Link]

Chemistry For Everyone. (2025). How Does Humidity Affect Polyurethane Foam? [Video].
YouTube. Retrieved from [Link]

Crosslink Technology Inc. (n.d.). Epoxy and Polyurethane common problems. Retrieved from
[Link]

Quora. (2015, October 12). Why does polyurethane have bubbles? Retrieved from [Link]

ResearchGate. (2025). The effect of moisture absorption on the physical properties of
polyurethane shape memory polymer foams. Retrieved from [Link]

Bentley Advanced Materials. (n.d.). How can | avoid bubbles in my casting? Retrieved from
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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